Cas no 1443304-35-5 ((3-Chloro-4-fluorobenzyl)(3,4-difluorophenyl)sulfane)

• Product Name: (3-Chloro-4-fluorobenzyl)(3,4-difluorophenyl)sulfane
• CAS No: 1443304-35-5
• MF: C₁₃H₈ClF₃S
• MW: 288.715831756592
• CID: 6630374
• PubChem ID: 91656634
• Update Time: 2025-07-24

(3-Chloro-4-fluorobenzyl)(3,4-difluorophenyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (3-CHLORO-4-FLUOROBENZYL)(3,4-DIFLUOROPHENYL)SULFANE
• Benzene, 2-chloro-4-[[(3,4-difluorophenyl)thio]methyl]-1-fluoro-
• 1-Chloro-2-fluoro-5-[(3,4-difluorophenyl)sulfanylmethyl]benzene
• 1443304-35-5
• (3-Chloro-4-fluorobenzyl)(3,4-difluorophenyl)sulfane

• MDL： MFCD18911266
• Inchi： 1S/C13H8ClF3S/c14-10-5-8(1-3-11(10)15)7-18-9-2-4-12(16)13(17)6-9/h1-6H,7H2
• InChI Key： OJSWLMCUAYLFKR-UHFFFAOYSA-N
• SMILES： C1(F)=CC=C(CSC2=CC=C(F)C(F)=C2)C=C1Cl

Computed Properties

• Exact Mass: 287.9987336g/mol
• Monoisotopic Mass: 287.9987336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 348.4±42.0 °C(Predicted)

Additional information on (3-Chloro-4-fluorobenzyl)(3,4-difluorophenyl)sulfane

Introduction to (3-Chloro-4-fluorobenzyl)(3,4-difluorophenyl)sulfane (CAS No. 1443304-35-5)

(3-Chloro-4-fluorobenzyl) (3,4-difluorophenyl)sulfane is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1443304-35-5, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and synthetic organic chemistry. The presence of both chloro and fluoro substituents in its benzyl moiety, coupled with a difluorophenyl sulfane group, imparts distinct reactivity and functionality that make it a valuable intermediate in various chemical transformations.

The compound's structure consists of a benzyl group attached to a sulfur atom, which is further linked to a 3,4-difluorophenyl ring. The chloro and fluoro substituents on the benzyl ring play a crucial role in modulating the electronic properties of the molecule, influencing its interactions with other chemical entities. This structural arrangement makes (3-Chloro-4-fluorobenzyl)(3,4-difluorophenyl)sulfane a versatile building block for synthesizing more complex molecules, particularly in the context of medicinal chemistry.

In recent years, there has been growing interest in the development of novel sulfane-containing compounds due to their reported bioactivity and potential therapeutic applications. Sulfanes are known for their ability to participate in various chemical reactions, including nucleophilic substitution and metal coordination, which are essential for constructing complex molecular architectures. The specific combination of substituents in (3-Chloro-4-fluorobenzyl)(3,4-difluorophenyl)sulfane enhances its utility as a synthetic intermediate, enabling chemists to explore new synthetic pathways and develop innovative drug candidates.

One of the most compelling aspects of this compound is its potential role in the synthesis of bioactive molecules. The chloro and fluoro groups on the benzyl ring can be readily modified through various chemical reactions, allowing for the introduction of additional functional groups or the attachment of other molecular fragments. This flexibility makes (3-Chloro-4-fluorobenzyl)(3,4-difluorophenyl)sulfane an attractive candidate for use in library synthesis programs aimed at identifying novel pharmacological agents.

Recent research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. Fluoro substituents are known to enhance metabolic stability, improve bioavailability, and modulate pharmacokinetic properties of drug candidates. The presence of two fluorine atoms in the 3,4-difluorophenyl ring of (3-Chloro-4-fluorobenzyl)(3,4-difluorophenyl)sulfane contributes to these favorable properties, making it a promising candidate for further exploration in drug discovery.

The sulfane moiety itself has been studied extensively for its potential biological activity. Sulfanes have been shown to exhibit a range of biological effects, including antiviral, antibacterial, and anticancer properties. While (3-Chloro-4-fluorobenzyl)(3,4-difluorophenyl)sulfane has not yet been fully characterized for its biological activity, its structural features suggest that it may possess similar properties or serve as a precursor for developing new bioactive compounds.

The synthesis of (3-Chloro-4-fluorobenzyl)(3,4-difluorophenyl)sulfane involves several key steps that highlight the compound's complexity and synthetic utility. The introduction of chloro and fluoro substituents on the benzyl ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, the formation of the sulfane bond between the benzyl group and the 3,4-difluorophenyl ring necessitates careful optimization to achieve optimal results.

In conclusion, (3-Chloro-4-fluorobenzyl)(3,4-difluorophenyl)sulfane is a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structure and reactivity make it a valuable intermediate for synthesizing complex molecules with bioactive properties. As research in fluorinated aromatic compounds continues to advance, compounds like (3-Chloro-4-fluorobenzyl)(3,4-difluorophenyl)sulfane are likely to play an increasingly important role in drug discovery and development.